Cas no 1456913-24-8 (potassium trifluoro4-(2-oxopropyl)phenylboranuide)

• Product Name: potassium trifluoro4-(2-oxopropyl)phenylboranuide
• CAS No: 1456913-24-8
• MF: C₉H₉BF₃KO
• MW: 240.071674108505
• CID: 5560145
• PubChem ID: 135074655
• Update Time: 2025-06-08

potassium trifluoro4-(2-oxopropyl)phenylboranuide Chemical and Physical Properties

Names and Identifiers

• EN300-27753160
• potassium trifluoro[4-(2-oxopropyl)phenyl]boranuide
• 1456913-24-8
• potassium trifluoro4-(2-oxopropyl)phenylboranuide

• Inchi： 1S/C9H9BF3O.K/c1-7(14)6-8-2-4-9(5-3-8)10(11,12)13;/h2-5H,6H2,1H3;/q-1;+1
• InChI Key： UIKOHDGAGCQLLA-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(=CC=1)CC(C)=O)(F)F

Computed Properties

• Exact Mass: 240.0335610g/mol
• Monoisotopic Mass: 240.0335610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Additional information on potassium trifluoro4-(2-oxopropyl)phenylboranuide

Potassium Trifluoro-4-(2-Oxopropyl)Phenylboranuide (CAS No. 1456913-24-8): A Comprehensive Overview

Potassium trifluoro-4-(2-oxopropyl)phenylboranuide (CAS No. 1456913-24-8) is a specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique boron-containing structure and trifluoromethyl group, offers a range of applications in the development of novel pharmaceuticals and materials science. This article delves into the chemical properties, synthesis methods, and potential applications of this compound, providing a comprehensive overview for researchers and industry professionals.

Chemical Structure and Properties

The molecular formula of potassium trifluoro-4-(2-oxopropyl)phenylboranuide is C₉H₈BF₃KNO₂. The compound features a boron atom bonded to a trifluoromethyl group and a substituted phenyl ring, which includes a ketone functionality at the 4-position. The presence of the trifluoromethyl group imparts significant electronic effects, enhancing the compound's reactivity and stability. The potassium ion serves as a counterion, balancing the charge of the anionic boranuide moiety.

The physical properties of potassium trifluoro-4-(2-oxopropyl)phenylboranuide include its solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is relatively stable under standard laboratory conditions but may require careful handling to avoid decomposition or contamination. The compound's melting point and boiling point are not well-documented in the literature, but its thermal stability can be inferred from similar boron-containing compounds.

Synthesis Methods

The synthesis of potassium trifluoro-4-(2-oxopropyl)phenylboranuide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the reaction of 4-acetylphenylboronic acid with potassium fluoride in the presence of a suitable base, followed by fluorination to introduce the trifluoromethyl group. This method has been optimized to achieve high yields while minimizing side reactions and impurities.

Recent advancements in synthetic methodologies have focused on developing more efficient and environmentally friendly processes. For example, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve product purity. Additionally, catalysts such as palladium complexes have been employed to enhance selectivity and yield in the formation of boron-containing compounds.

Applications in Medicinal Chemistry

Potassium trifluoro-4-(2-oxopropyl)phenylboranuide has shown promise in various medicinal chemistry applications due to its unique structural features. The trifluoromethyl group is known for its ability to modulate biological activity by influencing electronic properties and lipophilicity. This makes it an attractive moiety for drug design, particularly in the development of small molecule inhibitors and therapeutic agents.

In one notable study, researchers investigated the use of potassium trifluoro-4-(2-oxopropyl)phenylboranuide as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical targets in many disease pathways, but their large interface areas pose significant challenges for traditional small molecule inhibitors. By incorporating the trifluoromethyl group into the scaffold, researchers were able to enhance binding affinity and selectivity, leading to more potent inhibitors with improved pharmacological profiles.

Potassium trifluoro-4-(2-oxopropyl)phenylboranuide has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The ketone functionality in this compound can be selectively modified to create prodrugs with enhanced solubility or reduced toxicity, making them suitable for various therapeutic applications.

Safety Considerations and Handling

While potassium trifluoro-4-(2-oxopropyl)phenylboranuide is not classified as a hazardous material under current regulations, it is important to handle it with care to ensure safety in laboratory settings. Standard precautions such as wearing appropriate personal protective equipment (PPE), working under a fume hood, and storing the compound in tightly sealed containers are recommended. Additionally, proper disposal methods should be followed to prevent environmental contamination.

Conclusion

Potassium trifluoro-4-(2-oxopropyl)phenylboranuide (CAS No. 1456913-24-8) is a versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique chemical structure, featuring a boron atom and a trifluoromethyl group, offers opportunities for developing novel pharmaceuticals and materials with enhanced properties. Ongoing research continues to explore new applications and synthetic methods for this compound, contributing to advancements in various scientific fields.